

Application of Chitosan Hydrochloride as a Vaccine Adjuvant for Mucosal Immunity

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: Chitosan hydrochloride

CAS No.: 70694-72-3

Cat. No.: B16072380

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Chitosan hydrochloride, a derivative of the natural polysaccharide chitin, has emerged as a promising adjuvant for mucosal vaccines. Its unique properties, including biocompatibility, biodegradability, and mucoadhesion, make it an attractive candidate for enhancing immune responses at mucosal surfaces, the primary entry point for many pathogens. When formulated with vaccine antigens and administered via mucosal routes such as intranasal or oral delivery, **chitosan hydrochloride** has been shown to significantly boost both local and systemic immunity.

The primary mechanisms underlying the adjuvant activity of **chitosan hydrochloride** include its ability to adhere to the mucosal epithelium, prolonging antigen residence time. Furthermore, it can transiently open the tight junctions between epithelial cells, facilitating the paracellular transport of antigens to underlying immune cells. Chitosan also directly stimulates the innate immune system by activating pattern recognition receptors (PRRs) on antigen-presenting cells (APCs) like dendritic cells and macrophages. Key signaling pathways implicated in chitosan's

adjuvant effects include the cGAS-STING and Toll-like receptor 4 (TLR4) pathways, leading to the production of type I interferons and pro-inflammatory cytokines, which in turn shape the adaptive immune response.

Vaccines adjuvanted with **chitosan hydrochloride** have demonstrated the capacity to elicit robust antigen-specific secretory IgA (sIgA) at mucosal sites, providing a critical first line of defense. Concurrently, they induce strong systemic IgG responses and can modulate the T helper (Th) cell response, often promoting a balanced Th1/Th2 or a Th1-biased response, which is crucial for clearing intracellular pathogens. The ability to induce both humoral and cellular immunity makes **chitosan hydrochloride** a versatile adjuvant for a wide range of vaccines targeting viral and bacterial pathogens.

Data Presentation

The following tables summarize the quantitative data from preclinical studies, illustrating the efficacy of **chitosan hydrochloride** as a mucosal vaccine adjuvant.

Table 1: Humoral Immune Response to Intranasal Vaccination with **Chitosan Hydrochloride**-Adjuvanted Vaccines in Mice

Vaccine Formulation	Antigen	Serum IgG Titer (mean $\pm$ SD)	Nasal Lavage sIgA Titer (mean $\pm$ SD)	Reference
Antigen alone	Pneumococcal Surface Antigen A (PsaA)	< 100	< 50	[1]
Chitosan-PsaA DNA nanoparticles	Pneumococcal Surface Antigen A (PsaA)	1:8000 $\pm$ 1200	1:640 $\pm$ 150	[1]
Antigen alone	Influenza H5N1 Subunit	Low	Low	[2]
Chitosan + Influenza H5N1 Subunit (7.5 μ g HA)	Influenza H5N1 Subunit	> 1:10,000	> 1:100	[2]
Antigen alone	Chlamydia Antigens	< 0.2 (OD)	< 0.1 (OD)	[3]
Chitosan Nanoparticles + Chlamydia Antigens	Chlamydia Antigens	~1.2 (OD)	~0.4 (OD)	[3]

*Statistically significant increase compared to antigen alone group ($p < 0.05$). **Statistically significant increase compared to antigen alone group ($p < 0.01$). OD: Optical Density

Table 2: Cellular Immune Response to Intranasal Vaccination with **Chitosan Hydrochloride**-Adjuvanted Vaccines in Mice

Vaccine Formulation	Antigen	Splenocyte Cytokine Secretion (pg/mL, mean $\pm$ SD)	Th Response Bias	Reference
IFN- γ (Th1)	IL-4 (Th2)			
Antigen alone	Ovalbumin	< 50	< 20	[4]
Chitosan Nanoparticles + Ovalbumin	Ovalbumin	450 $\pm$ 60	150 $\pm$ 30	Balanced Th1/Th2
Antigen alone	Influenza H5N1 Subunit	Low	Low	[2]
Chitosan + Influenza H5N1 Subunit	Influenza H5N1 Subunit	Increased	Significantly Increased	Th2-biased
Antigen alone	M. tuberculosis Antigen (H1)	Low	Not Detected	
Chitosan + M. tuberculosis Antigen (H1)	M. tuberculosis Antigen (H1)	Significantly Increased	Not Detected	Th1-polarized

*Statistically significant increase compared to antigen alone group ($p < 0.05$).

Experimental Protocols

Protocol 1: Preparation of Chitosan Hydrochloride-Based Nanoparticle Vaccine Formulation

This protocol describes the preparation of antigen-loaded **chitosan hydrochloride** nanoparticles using the ionic gelation method.

Materials:

- **Chitosan hydrochloride** (low molecular weight)
- Acetic acid (1% v/v)
- Sodium tripolyphosphate (TPP)
- Antigen of interest
- Sterile, nuclease-free water
- Magnetic stirrer
- Centrifuge

Procedure:

- Prepare a **chitosan hydrochloride** solution (e.g., 0.1-0.5% w/v) by dissolving the **chitosan hydrochloride** powder in 1% acetic acid with continuous stirring until fully dissolved.[\[5\]](#)
- Adjust the pH of the chitosan solution to 4.5-5.5 using 1M NaOH.
- Dissolve the antigen of interest in the chitosan solution at the desired concentration.
- Prepare a TPP solution (e.g., 0.1% w/v) in sterile, nuclease-free water.[\[5\]](#)
- While vigorously stirring the chitosan-antigen solution, add the TPP solution dropwise. The formation of opalescent nanoparticles will be observed.
- Continue stirring for 30 minutes at room temperature to allow for the stabilization of the nanoparticles.
- Collect the nanoparticles by centrifugation at approximately 14,000 x g for 30 minutes at 4°C.
- Discard the supernatant and resuspend the nanoparticle pellet in a suitable sterile buffer (e.g., PBS) for in vivo administration.
- Characterize the nanoparticles for size, zeta potential, and antigen loading efficiency.

Protocol 2: Intranasal Immunization of Mice

This protocol outlines the procedure for the intranasal administration of a **chitosan hydrochloride**-adjuvanted vaccine to mice.

Materials:

- Prepared **chitosan hydrochloride**-vaccine formulation
- Anesthetic (e.g., isoflurane or ketamine/xylazine cocktail)
- Micropipette and sterile tips
- Mice (e.g., BALB/c or C57BL/6)

Procedure:

- Lightly anesthetize the mice to prevent injury and ensure proper administration of the vaccine.[\[6\]](#)
- Hold the mouse in a supine position.
- Using a micropipette, carefully administer a small volume (typically 10-20 μ L per nostril) of the vaccine formulation into each nostril.[\[6\]](#)
- Administer the vaccine dropwise to allow the mouse to inhale the liquid without choking.
- Keep the mouse in a supine position for a few minutes after administration to ensure the vaccine is retained in the nasal cavity.
- Monitor the mouse until it has fully recovered from anesthesia.
- Booster immunizations are typically given at 2-3 week intervals.

Protocol 3: Collection of Nasal Lavage Fluid for Secretory IgA Analysis

This protocol describes the collection of nasal lavage fluid from mice to measure mucosal antibody responses.

Materials:


- Phosphate-buffered saline (PBS)
- Micropipette and sterile tips
- Microcentrifuge tubes

Procedure:

- Euthanize the mouse according to approved institutional guidelines.
- Expose the trachea and insert a catheter or a blunted needle into the tracheal opening, pointing towards the nasal cavity.
- Secure the catheter in place.
- Gently flush the nasal cavity with 0.5-1.0 mL of PBS.^[7]
- Collect the fluid that exits from the nostrils into a microcentrifuge tube.^[7]
- Centrifuge the collected nasal lavage fluid at low speed (e.g., 500 x g) for 10 minutes at 4°C to pellet cells and debris.
- Carefully collect the supernatant, which contains the secretory IgA, and store it at -80°C until analysis by ELISA.

Mandatory Visualization


Signaling Pathways



[Click to download full resolution via product page](#)

Caption: Signaling pathways activated by **chitosan hydrochloride** in APCs.

Experimental Workflow



[Click to download full resolution via product page](#)

Caption: Workflow for preclinical evaluation of **chitosan hydrochloride** adjuvant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. Intranasal Vaccination with Chitosan-DNA Nanoparticles Expressing Pneumococcal Surface Antigen A Protects Mice against Nasopharyngeal Colonization by *Streptococcus pneumoniae* - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]

- 2. A study of Chitosan and c-di-GMP as mucosal adjuvants for intranasal influenza H5N1 vaccine - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 3. Simultaneous Intramuscular And Intranasal Administration Of Chitosan Nanoparticles–Adjuvanted Chlamydia Vaccine Elicits Elevated Protective Responses In The Lung - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 4. [mdpi.com](https://www.mdpi.com/) [[mdpi.com](https://www.mdpi.com/)]
- 5. Preparation of alginate coated chitosan microparticles for vaccine delivery - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 6. Nasal Administration of M2e/CpG-ODN Encapsulated in N-Trimethyl Chitosan (TMC) Significantly Increases Specific Immune Responses in a Mouse Model [archrazi.areeo.ac.ir]
- 7. Comprehensive analysis of nasal IgA antibodies induced by intranasal administration of the SARS-CoV-2 spike protein [elifesciences.org]
- To cite this document: BenchChem. [Application of Chitosan Hydrochloride as a Vaccine Adjuvant for Mucosal Immunity]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b16072380/docs#application-of-chitosan-hydrochloride-as-a-vaccine-adjuvant-for-mucosal-immunity>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)